Cas no 866040-41-7 (3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid
• CAS No: 866040-41-7
• CID: 4662475
• Update Time: 2025-07-10

3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-BENZODIOXOL-5-YL)-3-[2,5-DIMETHYL-3-(2,2,2-TRIFLUOROACETYL)-1H-PYRROL-1-YL]PROPANOIC ACID
• 3-(1,3-Benzodioxol-5-yl)-3-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]propanoic ac
• 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid

Additional information on 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid

Recent Advances in the Study of 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid (CAS: 866040-41-7)

The compound 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid (CAS: 866040-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a benzodioxole ring and a trifluoroacetyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it may interact with enzymes involved in inflammatory and metabolic processes, making it a candidate for the development of novel anti-inflammatory and metabolic disorder treatments. The presence of the trifluoroacetyl group is believed to enhance its binding affinity and stability, thereby improving its pharmacokinetic profile.

In terms of synthetic chemistry, recent advancements have been made in the efficient production of 866040-41-7. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that significantly improves yield and purity. This method involves the use of catalytic asymmetric synthesis to introduce the chiral center, followed by a series of functional group transformations to achieve the final product. These developments are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have further highlighted the compound's potential. In vitro studies using human cell lines demonstrated its ability to inhibit key inflammatory markers such as TNF-α and IL-6 at nanomolar concentrations. Additionally, in vivo studies in rodent models of metabolic syndrome showed a significant reduction in blood glucose levels and improved insulin sensitivity, suggesting its utility in diabetes management.

Despite these promising findings, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic efficacy. Researchers are also investigating its potential off-target effects to ensure safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and advance the compound through the drug development pipeline.

In conclusion, 3-(1,3-Benzodioxol-5-yl)-3-2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-ylpropanoic acid (866040-41-7) represents a promising candidate for therapeutic development. Ongoing research aims to fully elucidate its mechanisms, optimize its properties, and translate these findings into clinical applications. The compound's unique structure and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.